Cas no 78725-51-6 (4-(2,4-Dichlorophenoxy)benzaldehyde)

• Product Name: 4-(2,4-Dichlorophenoxy)benzaldehyde
• CAS No: 78725-51-6
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD08276810
• CID: 984353
• PubChem ID: 24884514
• Update Time: 2025-10-28

4-(2,4-Dichlorophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2 4-DICHLOROPHENOXY)BENZALDEHYDE 97
• 4-(2,4-DICHLOROPHENOXY)BENZALDEHYDE
• 4-(2,4-Dichloro-phenoxy)-benzaldehyde
• SCHEMBL9265274
• CS-0326394
• DB-075509
• 4-(2 4-DICHLOROPHENOXY)BENZALDEHYDE 97
• 78725-51-6
• MFCD08276810
• AS-47797
• DTXCID90535518
• DTXSID40584753
• 4-(2,4-Dichlorophenoxy)benzaldehyde, 97%
• AKOS009186080
• F16169
• 4-(2,4-Dichlorophenoxy)benzaldehyde

• MDL： MFCD08276810
• Inchi： InChI=1S/C13H8Cl2O2/c14-10-3-6-13(12(15)7-10)17-11-4-1-9(8-16)2-5-11/h1-8H
• InChI Key： URLOSHBYGSZBLL-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)OC2=C(C=C(C=C2)Cl)Cl)C=O

Computed Properties

• Exact Mass: 265.99000
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.365
• Melting Point: 50-54 °C
• Boiling Point: 360.1°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.626
• PSA: 26.30000
• LogP: 4.59820

4-(2,4-Dichlorophenoxy)benzaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H318-H410
• Warning Statement： P273-P280-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-41-43-50/53
• Safety Instruction： S26; S36/37/39; S60; S61
• Hazardous Material Identification：
• Risk Phrases：R22; R41; R43; R50/53
• Safety Term：26-36/37/39-60-61

Additional information on 4-(2,4-Dichlorophenoxy)benzaldehyde

4-(2,4-Dichlorophenoxy)benzaldehyde: A Comprehensive Overview

4-(2,4-Dichlorophenoxy)benzaldehyde, also known by its CAS No. 78725-51-6, is a chemical compound that has garnered significant attention in various fields due to its unique properties and versatile applications. This compound is a derivative of benzaldehyde, with a 2,4-dichlorophenoxy group attached to the fourth carbon of the benzene ring. Its molecular formula is C13H9Cl2O, and it has a molecular weight of 269.16 g/mol.

The structure of 4-(2,4-Dichlorophenoxy)benzaldehyde consists of a benzene ring substituted with an aldehyde group at the para position relative to the 2,4-dichlorophenoxy group. This substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for a wide range of applications. The presence of chlorine atoms in the phenoxy group enhances the compound's stability and reactivity under certain conditions.

Recent studies have explored the potential of 4-(2,4-Dichlorophenoxy)benzaldehyde in various areas, including material science and pharmaceuticals. For instance, researchers have investigated its role as a precursor in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to undergo various chemical reactions, including nucleophilic addition and condensation reactions, makes it a valuable intermediate in organic synthesis.

In terms of physical properties, 4-(2,4-Dichlorophenoxy)benzaldehyde is typically a crystalline solid with a melting point of approximately 105°C. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These solubility characteristics are crucial for its application in organic synthesis and analytical chemistry.

The synthesis of 4-(2,4-Dichlorophenoxy)benzaldehyde can be achieved through several methods. One common approach involves the Friedel-Crafts alkylation reaction, where an aldehyde group is introduced onto an aromatic ring in the presence of a Lewis acid catalyst. Another method utilizes coupling reactions, such as the Ullmann coupling or Suzuki-Miyaura coupling, to assemble the molecule from smaller fragments.

The applications of 4-(2,4-Dichlorophenoxy)benzaldehyde are diverse and expanding rapidly with advancements in chemical research. In the pharmaceutical industry, it has been explored as a potential lead compound for drug development due to its ability to modulate biological pathways. Additionally, it finds use in agrochemicals as an intermediate for herbicides and insecticides.

In recent years, there has been growing interest in leveraging 4-(2,4-Dichlorophenoxy)benzaldehyde's properties for green chemistry applications. For example, researchers have investigated its role in catalytic processes that promote sustainability by reducing waste and improving reaction efficiency. Its ability to act as both a catalyst and a reactant makes it a valuable tool in environmentally friendly chemical synthesis.

The study of 4-(2,4-Dichlorophenoxy)benzaldehyde's interactions with biological systems has also yielded promising results. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions. Furthermore, its ability to inhibit certain enzymes involved in disease pathways highlights its potential as a drug lead.

In conclusion, 4-(2,4-Dichlorophenoxy)benzaldehyde, with its unique structure and versatile properties, continues to be a focal point in chemical research and development. Its applications span across multiple industries, from pharmaceuticals to materials science, underscoring its importance as a valuable chemical entity.